Cas no 1388026-35-4 (O-(2-chloro-5-nitrophenyl)methylhydroxylamine)

• Product Name: O-(2-chloro-5-nitrophenyl)methylhydroxylamine
• CAS No: 1388026-35-4
• MF: C₇H₇ClN₂O₃
• MW: 202.59508061409
• CID: 5767501
• PubChem ID: 130051908
• Update Time: 2025-11-03

O-(2-chloro-5-nitrophenyl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• EN300-1967116
• 1388026-35-4
• o-[(2-chloro-5-nitrophenyl)methyl]hydroxylamine
• O-(2-chloro-5-nitrophenyl)methylhydroxylamine

• Inchi： 1S/C7H7ClN2O3/c8-7-2-1-6(10(11)12)3-5(7)4-13-9/h1-3H,4,9H2
• InChI Key： HCKJKIZTIHRSPZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1CON)[N+](=O)[O-]

Computed Properties

• Exact Mass: 202.0145198g/mol
• Monoisotopic Mass: 202.0145198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 81.1Ų

Additional information on O-(2-chloro-5-nitrophenyl)methylhydroxylamine

Research Brief on O-(2-chloro-5-nitrophenyl)methylhydroxylamine (CAS: 1388026-35-4) in Chemical Biology and Pharmaceutical Applications

O-(2-chloro-5-nitrophenyl)methylhydroxylamine (CAS: 1388026-35-4) is a specialized chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique nitro and chloro substituents on the phenyl ring, serves as a versatile intermediate in the synthesis of more complex molecules, particularly those targeting enzyme inhibition and drug discovery. Recent studies have explored its utility in the development of novel therapeutic agents, with a focus on its role as a precursor in the synthesis of hydroxylamine derivatives, which are known for their bioactive properties.

One of the key areas of research involving O-(2-chloro-5-nitrophenyl)methylhydroxylamine is its application in the design of enzyme inhibitors. Enzymes such as histone deacetylases (HDACs) and proteases have been targeted using derivatives of this compound, owing to its ability to form stable interactions with active sites. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against HDACs, which are implicated in various cancers. The study highlighted the compound's role in enhancing the selectivity and efficacy of these inhibitors, paving the way for new cancer therapeutics.

In addition to its role in enzyme inhibition, O-(2-chloro-5-nitrophenyl)methylhydroxylamine has been investigated for its potential in prodrug development. Prodrugs are biologically inactive compounds that can be metabolized in the body to release active drugs. The nitro group in this compound makes it a suitable candidate for bioreductive activation, particularly in hypoxic tumor environments. Recent preclinical studies have shown that prodrugs derived from this compound can selectively release cytotoxic agents in tumor tissues, thereby minimizing systemic toxicity. This approach holds promise for improving the therapeutic index of anticancer drugs.

The synthesis and characterization of O-(2-chloro-5-nitrophenyl)methylhydroxylamine have also been a focus of recent research. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to elucidate its structural properties and reactivity. A 2022 study in Organic Letters detailed a novel synthetic route for this compound, emphasizing its scalability and purity, which are critical for pharmaceutical applications. The study also explored its stability under various conditions, providing valuable insights for its storage and handling in industrial settings.

Despite its promising applications, challenges remain in the widespread adoption of O-(2-chloro-5-nitrophenyl)methylhydroxylamine. Issues such as solubility, bioavailability, and potential toxicity need to be addressed through further research. However, ongoing studies are optimistic about overcoming these hurdles, with modifications to the compound's structure being explored to enhance its pharmacokinetic properties. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinical applications.

In conclusion, O-(2-chloro-5-nitrophenyl)methylhydroxylamine (CAS: 1388026-35-4) represents a valuable tool in chemical biology and pharmaceutical research. Its versatility as an intermediate, combined with its potential in enzyme inhibition and prodrug development, underscores its importance in the field. As research progresses, this compound is likely to play a pivotal role in the discovery and development of next-generation therapeutics, particularly in oncology and other disease areas with high unmet medical needs.